Cas no 2228686-29-9 (3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine)

• Product Name: 3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine
• CAS No: 2228686-29-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6202504
• PubChem ID: 165618473
• Update Time: 2025-05-22

3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine
• EN300-1834678
• 2228686-29-9

• Inchi： 1S/C13H19NO2/c1-9-6-12(15-3)13(7-10(9)2)16-11-4-5-14-8-11/h6-7,11,14H,4-5,8H2,1-3H3
• InChI Key： SUAXQPYWQHIKHA-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C(C)=CC=1OC)C1CNCC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine

3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine: A Comprehensive Overview

The compound 3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine, identified by the CAS number 2228686-29-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a pyrrolidine ring and a substituted phenoxy group. The presence of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of 3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine consists of a pyrrolidine ring, which is a five-membered nitrogen-containing ring, and a phenoxy group substituted with methoxy and dimethyl groups. The phenoxy group is attached to the pyrrolidine ring at the 3-position, creating a bicyclic structure. This arrangement enhances the molecule's stability and reactivity, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of 3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine in drug design and development. Its unique pharmacokinetic properties, including bioavailability and metabolic stability, have been extensively investigated. Researchers have found that the compound exhibits promising activity in preclinical models, particularly in the context of central nervous system disorders. The presence of the methoxy group on the aromatic ring contributes to its lipophilicity, which is crucial for crossing biological membranes.

The synthesis of 3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine involves a multi-step process that typically begins with the preparation of the phenoxy group. This is followed by its coupling with pyrrolidine derivatives under specific reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield.

In terms of applications, 3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine has shown potential in the development of novel therapeutic agents. Its ability to modulate specific receptor systems makes it a valuable tool in drug discovery programs targeting neurological conditions such as anxiety and depression. Additionally, its structural versatility allows for further modification to enhance its pharmacological profile.

From an environmental perspective, the ecological impact of 3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine has been a topic of recent research. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 3-(2-methoxy-4,5-dimethylphenoxy)pyrrolidine, with its unique chemical structure and promising biological properties, represents a significant advancement in organic chemistry. Its potential applications span across various fields, from pharmaceuticals to environmental science. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in both academic and industrial settings.